Cas no 2098044-88-1 (6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 2098044-88-1
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 5727725
• PubChem ID: 137025477
• Update Time: 2025-06-14

6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2098044-88-1
• AKOS026714321
• F1967-3469
• 4-(2-cyclopentylethyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• starbld0024459
• 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 6-(2-cyclopentylethyl)-2-(methylthio)-

• Inchi： 1S/C12H18N2OS/c1-16-12-13-10(8-11(15)14-12)7-6-9-4-2-3-5-9/h8-9H,2-7H2,1H3,(H,13,14,15)
• InChI Key： ZJHZYUBUGRMLJI-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(CCC2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 366.7±25.0 °C(Predicted)
• pka: 8.22±0.50(Predicted)

Additional information on 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one

Comprehensive Overview of 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2098044-88-1)

The compound 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2098044-88-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a cyclopentylethyl moiety and a methylthio group, this molecule is a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

In recent years, the demand for novel pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. The 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one stands out for its balanced lipophilicity and molecular weight, making it an attractive scaffold for optimizing drug-like properties. Its CAS No. 2098044-88-1 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and hit-to-lead optimization programs.

One of the key trends in modern drug discovery is the focus on small-molecule modulators of protein-protein interactions (PPIs). The structural flexibility of 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one allows for derivatization, enabling researchers to explore its binding affinity with challenging biological targets. This aligns with the industry's shift toward fragment-based drug design, where such compounds serve as valuable starting points for developing potent inhibitors or activators.

Another area of interest is the compound's potential role in addressing oxidative stress-related disorders. The methylthio group in its structure may contribute to redox modulation, a hot topic in neurodegenerative and cardiovascular research. Scientists are investigating whether derivatives of CAS No. 2098044-88-1 can mitigate cellular damage caused by reactive oxygen species (ROS), a frequently searched query in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the preparation of 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one involves multi-step organic transformations, including cyclization and functional group interconversion. Optimizing its yield and purity is critical for scaling up production, a challenge often discussed in process chemistry forums. The compound's cyclopentylethyl side chain also presents opportunities for stereoselective synthesis, a niche but growing field in asymmetric catalysis.

In conclusion, 6-(2-cyclopentylethyl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2098044-88-1) represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural motifs and potential biological activities make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative therapeutic strategies.